N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C15H13ClFNO2/c1-9-7-13(14(20-2)8-11(9)16)18-15(19)10-5-3-4-6-12(10)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: RMFNLPXEGKFCST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H13ClFNO2
• DSSTOX Substance ID: DTXSID101207254
• Molecular Weight: 293.72 g/mol
• CAS RN: 459130-62-2

Description

Synthesis Analysis

The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide and related compounds often involves multi-step reactions, including acylation, nucleophilic substitution, and condensation reactions. For example, one synthesis route starts with the acylation reaction of 3-aminophenol with 4-metoxybenzoylchloride in THF, followed by characterization techniques like ¹H NMR, ¹³C NMR, and elemental analysis (Karabulut et al., 2014). Another approach involves the preparation of substituted pyrazole derivatives from N1-[4-(cinnamoyl)phenyl]-5-chloro-2-methoxybenzamides, showcasing the versatility in the synthetic routes for related compounds (Abdulla et al., 2013).

Molecular Structure Analysis

The molecular structure and intermolecular interactions of N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide derivatives have been explored using techniques like X-ray diffraction and DFT calculations. These studies reveal that crystal packing and dimerization have minor effects on bond lengths and angles but are crucial for the dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Reactions and Properties

N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide undergoes various chemical reactions, including nucleophilic substitution and condensation, highlighting its reactive nature and potential as a precursor for more complex molecules. The synthesis of pyrazole derivatives illustrates the compound's versatility in chemical reactions (Abdulla et al., 2013).

Physical Properties Analysis

The physical properties of N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide and its derivatives, such as solubility, melting point, and crystalline structure, are crucial for understanding its behavior in different environments. These properties are influenced by the molecular structure, as demonstrated by X-ray diffraction studies and spectroscopic analyses (Galal et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are defined by the functional groups and the overall molecular architecture of N-(4-chloro-2-methoxy-5-methylphenyl)-2-fluorobenzamide. Studies on its synthesis and reactions reveal how different substituents and modifications affect its chemical behavior and potential applications in various fields (Yu, 2002).